Cas no 53428-05-0 (2-Hydroxy-5-methyl-3-phenylpyridine)

• Product name: 2-Hydroxy-5-methyl-3-phenylpyridine
• CAS No: 53428-05-0
• MF: C₁₂H₁₁NO
• MW: 185.221843004227
• CID: 4907406

2-Hydroxy-5-methyl-3-phenylpyridine Chemical and Physical Properties

Names and Identifiers

• 2-Hydroxy-5-methyl-3-phenylpyridine
• 5-methyl-3-phenyl-1H-pyridin-2-one
• 5-Methyl-3-phenyl-2-(1H)-pyridone
• 5-Methyl-3-phenylpyridin-2(1H)-one

• Inchi： 1S/C12H11NO/c1-9-7-11(12(14)13-8-9)10-5-3-2-4-6-10/h2-8H,1H3,(H,13,14)
• InChI Key： UWADCDHQKKDQEL-UHFFFAOYSA-N
• SMILES： O=C1C(=CC(C)=CN1)C1C=CC=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 295
• Topological Polar Surface Area: 29.1
• XLogP3: 1.8

Additional information on 2-Hydroxy-5-methyl-3-phenylpyridine

Comprehensive Guide to 2-Hydroxy-5-methyl-3-phenylpyridine (CAS No. 53428-05-0): Properties, Applications, and Market Insights

2-Hydroxy-5-methyl-3-phenylpyridine (CAS No. 53428-05-0) is a versatile organic compound with a unique molecular structure, combining a pyridine ring with hydroxyl, methyl, and phenyl substituents. This compound has garnered significant attention in recent years due to its potential applications in pharmaceuticals, agrochemicals, and material science. Researchers and industry professionals frequently search for "2-Hydroxy-5-methyl-3-phenylpyridine uses" and "CAS 53428-05-0 properties," highlighting the growing interest in this chemical entity.

The molecular formula of 2-Hydroxy-5-methyl-3-phenylpyridine is C₁₂H₁₁NO, with a molecular weight of 185.22 g/mol. Its structure features a hydroxyl group at the 2-position and a methyl group at the 5-position of the pyridine ring, while a phenyl group is attached at the 3-position. This arrangement contributes to its distinctive chemical behavior, making it valuable for various synthetic applications. Common search queries like "2-Hydroxy-5-methyl-3-phenylpyridine synthesis" and "53428-05-0 solubility" reflect the practical concerns of chemists working with this compound.

In pharmaceutical research, 2-Hydroxy-5-methyl-3-phenylpyridine serves as a key intermediate for developing novel drug candidates. Its structural motifs are particularly interesting for medicinal chemists exploring "pyridine derivatives in drug discovery" and "heterocyclic compounds with biological activity." The compound's ability to participate in hydrogen bonding and π-π stacking interactions makes it valuable for designing molecules with specific target affinity. Recent publications have investigated its potential in addressing current healthcare challenges, aligning with trending searches about "new pharmaceutical intermediates 2023."

The material science applications of CAS 53428-05-0 are equally noteworthy. Researchers investigating "organic electronic materials" and "coordination complexes" have utilized this compound as a ligand or building block. Its conjugated system and functional groups allow for interesting photophysical properties, making it relevant to studies on "luminescent materials" and "molecular sensors." These applications connect with the broader scientific community's focus on sustainable and functional materials.

From a commercial perspective, the market for 2-Hydroxy-5-methyl-3-phenylpyridine has shown steady growth, particularly in regions with strong pharmaceutical and specialty chemical industries. Procurement specialists often search for "53428-05-0 suppliers" and "high purity 2-Hydroxy-5-methyl-3-phenylpyridine," indicating robust demand. The compound is typically available in research quantities from specialty chemical providers, with purity grades ranging from 95% to 99% for different application requirements.

Quality control of 2-Hydroxy-5-methyl-3-phenylpyridine involves standard analytical techniques, including HPLC, GC-MS, and NMR spectroscopy. These methods verify the compound's identity and purity, addressing common quality-related searches such as "CAS 53428-05-0 analysis methods." Proper characterization is crucial, especially when the compound is used as a reference standard or pharmaceutical intermediate, where stringent specifications must be met.

Recent scientific literature has explored novel synthetic routes to 2-Hydroxy-5-methyl-3-phenylpyridine, aiming to improve yield and sustainability. These developments respond to the chemical industry's focus on "green chemistry approaches" and "atom-efficient synthesis." Modern catalytic methods and alternative reaction media have been investigated, reflecting the broader trends in organic synthesis methodology.

Storage and handling of 53428-05-0 require standard laboratory precautions for organic compounds. While not classified as hazardous under normal conditions, proper storage in cool, dry environments away from incompatible materials ensures long-term stability. This practical information addresses frequently asked questions about "2-Hydroxy-5-methyl-3-phenylpyridine storage conditions" from laboratory personnel and inventory managers.

The intellectual property landscape surrounding 2-Hydroxy-5-methyl-3-phenylpyridine includes patents for its use in various applications, particularly in medicinal chemistry. Legal professionals and researchers often inquire about "53428-05-0 patent status" when evaluating its use in new formulations or processes. The compound's versatility continues to inspire innovative applications across multiple technology sectors.

Environmental and toxicological studies on 2-Hydroxy-5-methyl-3-phenylpyridine have shown it to be compatible with standard waste treatment protocols when handled responsibly. These findings are important for organizations focusing on "sustainable chemical practices" and "green laboratory initiatives." The compound's environmental profile makes it suitable for various research and industrial applications without significant ecological concerns.

Looking ahead, the scientific community anticipates expanded applications for CAS 53428-05-0 in emerging fields such as "bioorthogonal chemistry" and "catalytic transformations." Its structural features make it a candidate for developing new synthetic methodologies and functional materials. These potential developments align with current research trends and industry needs, ensuring continued interest in this valuable chemical building block.

For researchers and industry professionals seeking detailed technical information about 2-Hydroxy-5-methyl-3-phenylpyridine, consulting specialized chemical databases and recent literature is recommended. The compound's unique properties and versatile applications make it an important tool in modern chemical research and development, addressing both current needs and future challenges in the field.